Cas no 920982-67-8 (9H-Carbazole, 1-methoxy-7-[(4-methoxyphenyl)methoxy]-)

9H-Carbazole, 1-methoxy-7-[(4-methoxyphenyl)methoxy]- structure
920982-67-8 structure
Product Name:9H-Carbazole, 1-methoxy-7-[(4-methoxyphenyl)methoxy]-
CAS No:920982-67-8
MF:C21H19NO3
MW:333.380465745926
CID:746096
PubChem ID:71422519
Update Time:2025-04-19

9H-Carbazole, 1-methoxy-7-[(4-methoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole, 1-methoxy-7-[(4-methoxyphenyl)methoxy]-
    • 1-methoxy-7-[(4-methoxyphenyl)methoxy]-9H-carbazole
    • 920982-67-8
    • DTXSID50841541
    • Inchi: 1S/C21H19NO3/c1-23-15-8-6-14(7-9-15)13-25-16-10-11-17-18-4-3-5-20(24-2)21(18)22-19(17)12-16/h3-12,22H,13H2,1-2H3
    • InChI Key: ULNRUJSUSVNTLC-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(=CC=1)OC)C1C=CC2=C(C=1)NC1C(=CC=CC2=1)OC

Computed Properties

  • Exact Mass: 333.13649347g/mol
  • Monoisotopic Mass: 333.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 43.5Ų
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